1,9-dimethyl-4-[(2-oxo-1(2H)-pyrimidinyl)acetyl]-1,4,9-triazaspiro[5.6]dodecan-10-one

• IUPAC Name: 1,10-dimethyl-4-[2-(2-oxopyrimidin-1-yl)acetyl]-1,4,10-triazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C17H25N5O3/c1-19-9-6-17(5-4-14(19)23)13-22(11-10-20(17)2)15(24)12-21-8-3-7-18-16(21)25/h3,7-8H,4-6,9-13H2,1-2H3
• InChI Key: OFSYNECHYWDXMC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CCC1=O)CN(CCN2C)C(=O)CN3C=CC=NC3=O
• Molecular Formula: C17H25N5O3
• Molecular Weight: 347.4 g/mol

Description

1,9-Dimethyl-4-[(2-oxo-1(2H)-pyrimidinyl)acetyl]-1,4,9-triazaspiro[5.6]dodecan-10-one is a chemical compound with potential applications in various fields of chemistry and materials science. Its unique molecular structure offers interesting properties and reactivities.

Synthesis Analysis

The synthesis of related triazaspiro compounds and their derivatives often involves complex reactions, including the formation of pyrimidine rings and spiro structures. For example, Kuroyan, Sarkisyan, and Vartanyan (1986) synthesized 1,4,9-triazaspiro[5.5]undecane and 3,7,11-triazaspiro[5.6]dodecane through bromination and cyanoethylation reactions (Kuroyan, Sarkisyan, & Vartanyan, 1986).

Molecular Structure Analysis

The structure of such compounds is characterized by the presence of a triazaspiro core, which is a significant feature impacting its chemical behavior. Single crystal X-ray diffraction analysis is a common technique used to determine these structures, as demonstrated in the studies of related compounds (Wang et al., 2014).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including cyclocondensation and reactions with different nucleophiles, leading to the formation of diverse derivatives with varying properties (Desenko, Komykhov, Orlov, & Meier, 1998).